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Compound of Interest

Compound Name: GSK-114

Cat. No.: B15612316 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the TNNI3K inhibitor GSK-114, detailing its mechanism of action,

performance metrics from published studies, and a look at alternative compounds. The data

presented here is intended to aid in the critical evaluation and replication of studies involving

the inhibition of Troponin I-interacting kinase (TNNI3K), a promising target in cardiovascular

disease research.

While direct multi-laboratory studies on the reproducibility of GSK-114's effects are not publicly

available, this guide compiles and compares data from various independent research

publications. It is important to note that inter-laboratory variability in drug-response assays can

be significant, with studies showing potential for up to 200-fold differences in measured values

when experimental protocols are not rigorously standardized. The information herein should be

considered in this context.

Quantitative Comparison of TNNI3K Inhibitors
The following table summarizes the in vitro potency of GSK-114 and other notable TNNI3K

inhibitors as reported in scientific literature. These values provide a baseline for comparing the

biochemical activity of these compounds.
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Compound Target(s) IC50 (nM) Selectivity Reference

GSK-114 TNNI3K 25 40-fold vs. B-Raf [1][2]

B-Raf 1000 [2]

GSK854 TNNI3K

Potent (specific

value not

detailed in

search results)

No p38α

inhibition
[3]

GSK329 TNNI3K

Potent (specific

value not

detailed in

search results)

Some p38α

inhibition
[3]

Compound 6O TNNI3K 410

Pyrido[1]

[4]thieno[2,3-d]

pyrimidine

template

TNNI3K Signaling Pathway
TNNI3K is a cardiac-specific kinase implicated in the pathophysiology of cardiac hypertrophy

and ischemia/reperfusion injury.[5][6] Its signaling cascade is understood to involve the p38

MAPK pathway and the generation of mitochondrial reactive oxygen species (ROS), ultimately

leading to cardiomyocyte death and adverse cardiac remodeling.[3][5]
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Upstream Stimuli

Downstream Effects

Cardiac Stress
(e.g., Ischemia/Reperfusion)

TNNI3K p38 MAPK
Activates

Mitochondria mROS Production Cardiomyocyte Death Adverse Ventricular RemodelingGSK-114
Inhibits
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In Vitro Evaluation

In Vivo Validation

Biochemical Kinase Assay
(Determine IC50)

Cell-Based Assays
(e.g., Cardiomyocyte Hypertrophy)

Kinase Selectivity Profiling

Pharmacokinetic/Pharmacodynamic
(PK/PD) Studies

Animal Model of Cardiac Disease
(e.g., I/R Injury)

Toxicology Assessment

Preclinical Candidate

Lead TNNI3K Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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